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Compound of Interest

Compound Name: Pigment Yellow 194

Cat. No.: B1581403 Get Quote

Technical Guide: Pigment Yellow 194 Fastness
Properties
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the lightfastness and weather

fastness properties of Pigment Yellow 194 (C.I. 11785), a high-performance benzimidazolone

organic pigment. The data herein is compiled from various technical datasheets to facilitate

informed decision-making in research and development applications.

Core Properties of Pigment Yellow 194
Pigment Yellow 194 is a brilliant, greenish-yellow pigment known for its high color strength,

good heat resistance, and excellent fastness properties.[1][2] It is widely used in industrial

coatings, plastics, and inks.[1][3][4]

Quantitative Fastness Data
The following tables summarize the key quantitative data regarding the lightfastness and

weather fastness of Pigment Yellow 194.

Table 1: Lightfastness and Heat Stability
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Property
Rating
System

Full Tone Tint Tone
Heat
Stability
(°C)

Source(s)

Lightfastness
Blue Wool

Scale (1-8)
7 7 - [3]

Lightfastness Scale (1-8) 7-8 - - [5]

Heat Stability - - - 200 [3]

Heat Stability - - - 280 (min) [5]

Heat Stability

(in HDPE)
- - Grade 5 240 [6]

Note: The Blue Wool Scale (ISO 105-B01) is the standard method for assessing lightfastness,

where 1 represents poor fastness and 8 represents exceptional fastness.

Table 2: Weather Fastness and Chemical Resistance
Property Rating System Masstone 1:10 Tint Source(s)

Weather

Fastness
Descriptive Good - [2]

Acid Resistance

(5% HCl)
Scale (1-5) 5 - [3]

Alkali Resistance

(5% NaOH)
Scale (1-5) 5 - [3]

Solvent

Resistance
Descriptive Very Good - [2]

Note: For chemical resistance, a scale of 1-5 is often used, where 5 indicates excellent

resistance.

Experimental Protocols
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While specific, detailed experimental protocols are not exhaustively provided in the available

literature, the industry-standard methodologies for determining these properties are well-

established.

Lightfastness Testing: This is typically conducted by exposing pigmented samples to a

controlled artificial light source that simulates natural sunlight. The change in color is then

assessed against the Blue Wool Scale, as defined by ISO 105-B01. The exposure can be done

under glass to simulate indoor conditions.

Weather Fastness Testing: This involves exposing samples to outdoor conditions or, more

commonly, to accelerated weathering chambers that simulate the effects of sunlight, moisture,

and temperature fluctuations. One common method is using an alkyd/melamine stoving system

for testing inorganic and high-quality organic pigments. The change in color is evaluated

against a gray scale (ISO 105-A02) after a set period, such as 12 months of exposure.

Logical Relationships and Experimental Workflow
The following diagrams illustrate the relationships between the core properties of Pigment
Yellow 194 and the typical workflow for its evaluation.
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Caption: Relationship between Pigment Yellow 194 properties and application suitability.
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Caption: General experimental workflow for fastness testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Pigment Yellow 194 [dyestuffintermediates.com]

2. pigments.com [pigments.com]

3. colors-india.com [colors-india.com]

4. China Biggest Pigment Yellow 194 Suppliers & Manufacturers & Factory - MSDS Sheet -
Sinoever [dyestuffscn.com]

5. ﻿Dimacolor organic pigment,Permanent Yellow FG,Pigment Yellow 194 [dimacolor.com]

6. C.I.Pigment Yellow 194 [chembk.com]
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data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581403#pigment-yellow-194-lightfastness-and-
weather-fastness-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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